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Compound of Interest

Compound Name: 3-(3-chlorophenyl)propanal

Cat. No.: B167172

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 3-(3-chlorophenyl)propanal (CAS
Number: 136415-83-3), a chemical intermediate with potential applications in organic synthesis
and pharmaceutical development. Due to a notable scarcity of published research directly
pertaining to this specific compound, this document compiles available data and presents
extrapolated information from structurally analogous molecules. All quantitative data is
summarized in tables for clarity, and detailed experimental protocols for synthesis and analysis,
adapted from related compounds, are provided.

Chemical and Physical Properties

Basic chemical and physical properties of 3-(3-chlorophenyl)propanal are crucial for its
handling, storage, and application in experimental settings.
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Property Value Reference
CAS Number 136415-83-3 [11[2]
Molecular Formula CoHoCIO [1][2]
Molecular Weight 168.62 g/mol [11[2]
Appearance Liquid [2]

Density 1.145 g/mL at 25 °C [2]
Refractive Index n20/D 1.539 [2]

Flash Point > 110 °C (> 230 °F) - closed 2]

cup
SMILES O=CCCC1=CC=CC(Cl)=C1 [1]

1S/C9HICIO/c10-9-5-1-3-8(7-
InChl [2]
9)4-2-6-11/h1,3,5-7H,2,4H2

GAMNINPBAOTMLA-
InChl Key [2]
UHFFFAOYSA-N

Synthesis Protocols

While specific literature on the synthesis of 3-(3-chlorophenyl)propanal is limited, established
methods for analogous compounds such as 3-(3-chloro-4-fluorophenyl)propanal can be
adapted. Two common synthetic routes are detailed below.

Route 1: Oxidation of 3-(3-chlorophenyl)propan-1-ol

This route involves the oxidation of the corresponding primary alcohol.
Experimental Protocol:

 Alcohol Preparation: 3-(3-chlorophenyl)propan-1-ol can be synthesized via the reduction of
3-chlorophenylacetone using a reducing agent like sodium borohydride (NaBHa) in a suitable
solvent such as methanol or ethanol. The reaction is typically conducted at room
temperature.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.benchchem.com/product/b167172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Oxidation: To a solution of 3-(3-chlorophenyl)propan-1-ol in a suitable solvent (e.qg.,
dichloromethane), add an oxidizing agent such as pyridinium chlorochromate (PCC) or a
Swern oxidation cocktail (oxalyl chloride, DMSO, triethylamine) at low temperatures (-78 °C
for Swern oxidation).

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or
gas chromatography (GC).

Work-up: Upon completion, quench the reaction appropriately (e.g., with a saturated
aqueous solution of sodium bicarbonate for Swern oxidation). Extract the product with an
organic solvent.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by flash
chromatography on silica gel.

Synthesis via Oxidation

3-chlorophenylacetone Reduction (e.g., NaBH4) 3-(3-chlorophenyl)propan-1-ol I Oxidation (e.g., PCC, Swern)} 3-(3-chlorophenyl)propanal

Synthesis via Heck Coupling

Acrolein Diethyl Acetal
» B i i i i
- —> 3-(3-chlorophenyl)acrolein | Hydrolysis 3-(3-chlorophenyl)acrolein Selective Reduction 3-(3-chlorophenyl)propanal

diethyl acetal

1-bromo-3-chlorobenzene
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Analytical Workflow

NMR Spectroscopy

Mass Spectrometry

IR Spectroscopy

Structural Elucidation

Biological Activity Screening Workflow

3-(3-chlorophenyl)propanal

In Vitro Assays

(e.g., enzyme inhibition, receptor binding)

Cell-Based Assays
(e.g., cytotoxicity, signaling pathway analysis)

Lead Identification

In Vivo Studies
(e.g., animal models)

Pharmacological Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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